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Compound of Interest

Compound Name: Antiparasitic agent-6

Cat. No.: B15143937

An In-Depth Technical Guide on the Physicochemical Properties and Solubility of Niclosamide

Introduction

Niclosamide is a well-established anthelmintic agent, primarily used in the treatment of
tapeworm infections in humans and animals.[1] Beyond its traditional application, recent
research has unveiled its potential as a potent anticancer agent, attributed to its ability to
modulate multiple critical signaling pathways.[2][3][4][5][6] This guide provides a
comprehensive overview of the core physicochemical properties and solubility of Niclosamide,
intended for researchers, scientists, and professionals in drug development. Understanding
these fundamental characteristics is paramount for the formulation, delivery, and optimization of
Niclosamide in both existing and novel therapeutic contexts.

Physicochemical Properties of Niclosamide

The following table summarizes the key physicochemical properties of Niclosamide.
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Property Value Source

5-chloro-N-(2-chloro-4-
IUPAC Name nitrophenyl)-2-

hydroxybenzamide

CAS Number 50-65-7 [7]
Molecular Formula C13HsCI2N204 [718]
Molecular Weight 327.12 g/mol [7118191[10]
Melting Point 225-230 °C [7]

pKa (Strongest Acidic) 6.87-7.12 [1][11][12]

Increases from 4.48 at pH 7.0
logP (Octanol/Water) [13]
to 5.63 at pH 5.7

Pale yellow, odorless, tasteless
Appearance ) [71[14]
crystalline powder

Solubility Profile of Niclosamide

Niclosamide is characterized by its low aqueous solubility, a critical factor influencing its
bioavailability.[15] Its solubility is pH-dependent, increasing at higher pH values.[11] The
solubility in various solvents is detailed below.
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Solvent Solubility Temperature Source
Water 13.32 mg/L 25°C [7]
3.27 x 107 (mole
_ 323.15K [16]
fraction)
Ethanol Soluble in hot ethanol - [7]
6 mg/mL - 9]
1.66 x 10~4 (mole
_ 323.15K [16]
fraction)
DMSO 14 mg/mL - [9]
1.52 x 10=4 (mole
, 323.15K [16]
fraction)
7.78 x 10> (mole
Methanol ) 323.15K [16]
fraction)
3.047 x 104 (mole
1-Butanol ) 323.15K [16]
fraction)
2.42 x 10~ (mole
2-Propanol ) 323.15K [16]
fraction)
1.103 x 1073 (mole
PEG 400 _ 323.15K [16]
fraction)
Chloroform Soluble - [7]
Diethyl Ether Soluble - [7]

Niclosamide Ethanolamine Salt

To improve aqueous solubility, the ethanolamine salt of Niclosamide is often used.
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Solvent Solubility Source
Ethanol ~0.25 mg/mL [17][18]
DMSO ~30 mg/mL [17][18]
Dimethylformamide (DMF) ~30 mg/mL [17][18]
1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [17][18]

Experimental Protocols

Detailed methodologies for determining key physicochemical parameters are crucial for
reproducible research.

Equilibrium Solubility Determination (Shake-Flask
Method)

The shake-flask method is the gold standard for determining equilibrium solubility.[19][20]

o Preparation: An excess amount of the solid compound (Niclosamide) is added to a known
volume of the solvent (e.g., phosphate buffer at a specific pH) in a flask.[21][22]

o Equilibration: The flask is sealed and agitated in a temperature-controlled environment (e.g.,
an orbital shaker) for a predetermined period (typically 24-72 hours) to ensure equilibrium is
reached.[21][23] The concentration of the solution should be monitored at different time
points until a plateau is reached.[23]

o Phase Separation: After equilibration, the suspension is allowed to stand, and the solid and
liquid phases are separated. This is commonly achieved by centrifugation or filtration.[20]

¢ Analysis: The concentration of the dissolved compound in the clear supernatant is
determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis spectrophotometry.[23][24]
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Equilibrium Solubility Workflow (Shake-Flask)

1. Add excess Niclosamide
to solvent

constant temperature

[2. Seal and agitate ag

3. Equilibrate for
24-72 hours

4. Separate solid and
liquid phases
(centrifuge/filter)

5. Analyze supernatant
concentration (HPLC/UV-Vis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. ["Antiparasitic agent-6" physicochemical properties and
solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143937#antiparasitic-agent-6-physicochemical-
properties-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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